Cas no 69798-62-5 (Butanoic acid, 2-(acetyloxy)-3-methyl-)

• Product Name: Butanoic acid, 2-(acetyloxy)-3-methyl-
• CAS No: 69798-62-5
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 4150915
• PubChem ID: 13919216
• Update Time: 2025-04-24

Butanoic acid, 2-(acetyloxy)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(acetyloxy)-3-methyl-
• 2-(acetyloxy)-3-methylButanoic acid
• 69798-62-5
• SB45633
• 2-acetyloxy-3-methylbutanoic acid
• 2-Acetoxy-3-methylbutanoic acid
• AKOS006290082
• SCHEMBL1801250
• DA-03461
• SHYABMSJIGYKIG-UHFFFAOYSA-N
• Acetoxyisovaleriansaure
• 2-ACETOXY-3-METHYL-BUTYRIC ACID
• 18667-97-5
• (2R)-2-Acetoxy-3-methyl-butanoic acid

• Inchi： 1S/C7H12O4/c1-4(2)6(7(9)10)11-5(3)8/h4,6H,1-3H3,(H,9,10)
• InChI Key： SHYABMSJIGYKIG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC(C)=O)C(C)C

Computed Properties

• Exact Mass: 160.07355886Da
• Monoisotopic Mass: 160.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids